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Compound of Interest

Compound Name: Thioacetamide

Cat. No.: B046855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling

procedures for thioacetamide. Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the environment.

Hazard Identification and Classification
Thioacetamide (C₂H₅NS) is a white crystalline solid that is soluble in water.[1] It is classified as

a hazardous substance with multiple health risks.

Primary Hazards:

Carcinogenicity: Thioacetamide is classified as a Group 2B carcinogen by the International

Agency for Research on Cancer (IARC), meaning it is possibly carcinogenic to humans.[2][3]

Acute Toxicity: It is harmful if swallowed, with oral LD50 values of 301 mg/kg in rats and 300

mg/kg in mice (intraperitoneal administration).[1][3]

Organ Toxicity: Thioacetamide is a known hepatotoxin, capable of inducing severe liver

damage, including fibrosis and cirrhosis, in animal models.[1]

Irritation: It causes serious eye and skin irritation.[3][4][5]

Aquatic Toxicity: Thioacetamide is harmful to aquatic life with long-lasting effects.[4]
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Physical, Chemical, and Toxicological Data
A summary of key quantitative data for thioacetamide is presented in the table below for easy

reference and comparison.

Property Value Reference(s)

Chemical Formula C₂H₅NS [1]

Molar Mass 75.13 g/mol [1]

Appearance
Colorless to light cream

crystalline solid
[1][6]

Odor
Slight mercaptan-like or rotten-

egg like odor
[1][6]

Melting Point 112 - 115 °C (233.6 - 239 °F) [1][6][7]

Boiling Point Decomposes upon heating [1]

Solubility in Water
Good solubility; approximately

160 g/L at 25 °C
[1][8]

Density 1.319 g/cm³ [1]

Vapor Pressure 15.2 mmHg [9]

log Kow -0.26 [9]

pKa 13.40 [9]

LD50 (Oral, Rat) 301 mg/kg [1][3]

LD50 (IP, Mouse) 300 mg/kg [1]

LC50 (Fathead Minnow) 270 mg/l (96 h)

EC50 (Daphnia magna) 17.4 mg/l (48 h)

IARC Carcinogen Rating
Group 2B: Possibly

carcinogenic to humans
[2][3]

EPA Waste Number U218 [2]
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Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure to thioacetamide, a combination of engineering controls and personal

protective equipment must be utilized.

Engineering Controls:

All work with thioacetamide should be conducted in a properly functioning chemical fume

hood.[10]

Use of a vacuum or wet method is recommended for cleanup to reduce dust generation;

dry sweeping should be avoided.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[4][11]

Hand Protection: Nitrile rubber gloves are recommended. Gloves must be inspected

before use and disposed of properly after handling.[4]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[11]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved

respirator with a dust cartridge should be used.[7]

Safe Handling and Storage Procedures
Handling:

Avoid the formation of dust and aerosols.[11]

Do not eat, drink, or smoke in areas where thioacetamide is handled.[5]

Wash hands thoroughly after handling.[4]

Avoid contact with strong oxidizing agents, acids, and bases.[5]
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Storage:

Store in a cool, dry, and well-ventilated area.[12]

Keep containers tightly closed.[11]

Store away from incompatible materials.[2]

Experimental Protocol: General Safe Handling in a
Laboratory Setting
The following is a general protocol for the safe handling of thioacetamide during a typical

laboratory procedure. This protocol should be adapted to the specific requirements of the

experiment.

Preparation and Planning:

Review the Safety Data Sheet (SDS) for thioacetamide before starting any work.[11]

Ensure that a chemical fume hood is available and functioning correctly.

Assemble all necessary PPE (safety goggles, nitrile gloves, lab coat).

Prepare a designated waste container for thioacetamide-contaminated materials.

Weighing and Dispensing:

Perform all weighing and dispensing of solid thioacetamide inside a chemical fume hood.

Use a disposable weighing boat or paper.

Carefully transfer the weighed thioacetamide to the reaction vessel, avoiding the creation

of dust.

Clean the balance and surrounding area with a damp cloth or towel after use to remove

any residual particles.

Running the Reaction:
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Conduct the entire experiment within the chemical fume hood.

Ensure that the reaction vessel is properly secured.

If heating is required, use a controlled heating source such as a heating mantle or oil bath.

Work-up and Purification:

Perform all work-up and purification steps within the fume hood.

Carefully handle all solutions and glassware that have come into contact with

thioacetamide.

Decontamination and Waste Disposal:

Decontaminate all glassware and equipment that came into contact with thioacetamide. A

thorough rinse with a suitable solvent, followed by washing with soap and water, is

recommended.

Dispose of all thioacetamide-contaminated waste, including gloves, weighing paper, and

disposable labware, in the designated hazardous waste container.[2]

Emergency Procedures
Spills and Leaks
In the event of a thioacetamide spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Cover the spill with an absorbent material, such as vermiculite or sand, to prevent it

from spreading.[13]

Neutralize (if applicable): For spills involving acidic or basic solutions of thioacetamide,

neutralize appropriately.

Clean-up:
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Wearing appropriate PPE, carefully sweep or scoop up the absorbed material.[5]

Place the material into a sealed, labeled container for hazardous waste disposal.[11]

Clean the spill area thoroughly with soap and water.[14]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water. If irritation persists, seek medical attention.[12]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.[12]

Firefighting Measures
Thioacetamide is a combustible solid.[5]

Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam extinguisher.[12]

Hazardous Combustion Products: Burning may produce toxic fumes of nitrogen oxides and

sulfur oxides.[14]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[12]

Visualizations
The following diagrams illustrate key safety workflows and logical relationships for handling

thioacetamide.
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Thioacetamide Spill Occurs
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Caption: Workflow for responding to a thioacetamide spill.
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Hierarchy of Controls for Thioacetamide Handling

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)
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Caption: Hierarchy of controls for minimizing thioacetamide exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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